4-(morpholine-4-sulfonyl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide

Specification

• CAS No.: 2097931-31-0
• Molecular Formula: C20H26N4O4S
• Molecular Weight: 418.51
• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-(4-pyrazol-1-ylcyclohexyl)benzamide
• Standard InChI: InChI=1S/C20H26N4O4S/c25-20(22-17-4-6-18(7-5-17)24-11-1-10-21-24)16-2-8-19(9-3-16)29(26,27)23-12-14-28-15-13-23/h1-3,8-11,17-18H,4-7,12-15H2,(H,22,25)
• Standard InChI Key: SJYGUEJKBRXNQH-UHFFFAOYSA-N
• SMILES: C1CC(CCC1NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCOCC3)N4C=CC=N4

Introduction

The compound 4-(morpholine-4-sulfonyl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide is a complex organic molecule that combines several functional groups, including a benzamide core, a morpholine sulfonamide moiety, and a pyrazole ring attached to a cyclohexyl group. This compound is of interest in medicinal chemistry due to its potential biological activities, which can be influenced by the presence of these diverse functional groups.

Chemical Formula and Molecular Weight

The chemical formula for 4-(morpholine-4-sulfonyl)-N-[4-(1H-pyrazol-1-yl)cyclohexyl]benzamide is not explicitly provided in the search results, but it can be inferred based on its components:

• Morpholine-4-sulfonyl group: C4H9NO2S

• Benzamide core: C7H7NO

• 4-(1H-pyrazol-1-yl)cyclohexyl group: C9H12N2

Combining these components gives a molecular formula of approximately C20H28N4O3S, with a molecular weight of around 416 g/mol.

Synthesis and Characterization

The synthesis of such a compound typically involves multiple steps:

• Preparation of the benzamide core: This involves reacting benzoic acid with an amine in the presence of a coupling agent.

• Introduction of the morpholine sulfonamide group: This can be achieved by reacting the benzamide with a morpholine sulfonamide derivative.

• Attachment of the pyrazolylcyclohexyl group: This step involves coupling the benzamide with a pyrazolylcyclohexyl amine.

Characterization techniques such as NMR, IR, and mass spectrometry are used to confirm the structure and purity of the compound.

Potential Biological Activities

Compounds with similar structures have been explored for various biological activities, including:

• Antimicrobial properties: The presence of the pyrazole ring and sulfonamide group may confer antimicrobial activity.

• Anti-inflammatory effects: Benzamides and sulfonamides are known to exhibit anti-inflammatory properties.

• Cancer therapy: Some benzamide derivatives have shown promise as anticancer agents.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
4-(Morpholine-4-sulfonyl)-N-p-tolyl-benzamide	C18H20N2O4S	372.42	Potential anti-inflammatory
4-Acetamido-N-[4-(morpholine-4-sulfonyl)phenyl]benzamide	C19H21N3O5S	403.5	Antitumor effects observed in some benzamide derivatives
(4-Morpholin-4-ylphenyl)-[5-(1H-pyrazol-4-yl)-triazolo[1,5-a]pyrazin-8-yl]amine	C18H18N8O	362.4	No specific data available